Cas no 88833-21-0 (2H-Azepin-2-one, 3-[(4-chlorophenyl)thio]hexahydro-1-methyl-)

• Product Name: 2H-Azepin-2-one, 3-[(4-chlorophenyl)thio]hexahydro-1-methyl-
• CAS No: 88833-21-0
• MF: C₁₃H₁₆ClNOS
• MW: 269.790241241455
• CID: 1932463
• Update Time: 2025-01-07

2H-Azepin-2-one, 3-[(4-chlorophenyl)thio]hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 3-[(4-chlorophenyl)thio]hexahydro-1-methyl-

• Inchi： 1S/C13H16ClNOS/c1-15-9-3-2-4-12(13(15)16)17-11-7-5-10(14)6-8-11/h5-8,12H,2-4,9H2,1H3
• InChI Key： BOXHJRSVNDBKFB-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC(SC2=CC=C(Cl)C=C2)C1=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 430.7±40.0 °C(Predicted)
• pka: -1.51±0.40(Predicted)